N-(4-fluorophenyl)-2-[(4-methoxybenzoyl)amino]benzamide

• IUPAC Name: N-(4-fluorophenyl)-2-[(4-methoxybenzoyl)amino]benzamide
• InChI: InChI=1S/C21H17FN2O3/c1-27-17-12-6-14(7-13-17)20(25)24-19-5-3-2-4-18(19)21(26)23-16-10-8-15(22)9-11-16/h2-13H,1H3,(H,23,26)(H,24,25)
• InChI Key: NIAJNQZXVOMSBP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C21H17FN2O3
• Molecular Weight: 364.4 g/mol

Description

N-(4-fluorophenyl)-2-[(4-methoxybenzoyl)amino]benzamide is an organic compound that features a fluorophenyl group and a methoxybenzoyl group attached to a benzamide core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-fluorophenyl)-2-[(4-methoxybenzoyl)amino]benzamide typically involves the reaction of 4-fluoroaniline with 4-methoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the acyl chloride. The product is then purified through recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of automated reactors and continuous flow systems to ensure consistent quality and yield. The reaction conditions are optimized to maximize the efficiency of the synthesis process, and advanced purification techniques such as high-performance liquid chromatography (HPLC) are employed to obtain the final product with high purity.

Chemical Reactions Analysis

Types of Reactions

N-(4-fluorophenyl)-2-[(4-methoxybenzoyl)amino]benzamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride.

Substitution: The fluorophenyl group can undergo nucleophilic aromatic substitution reactions with nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF) for nucleophilic aromatic substitution.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted aromatic compounds.

Scientific Research Applications

N-(4-fluorophenyl)-2-[(4-methoxybenzoyl)amino]benzamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-2-[(4-methoxybenzoyl)amino]benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to a cascade of biochemical events that result in its observed effects. The exact pathways and molecular targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(4-fluorophenyl)benzamide
• N-(4-methoxyphenyl)benzamide
• N-(4-chlorophenyl)-2-[(4-methoxybenzoyl)amino]benzamide

Uniqueness

N-(4-fluorophenyl)-2-[(4-methoxybenzoyl)amino]benzamide is unique due to the presence of both a fluorophenyl and a methoxybenzoyl group, which confer distinct chemical properties and reactivity. This combination of functional groups allows for specific interactions with molecular targets and enables the compound to participate in a variety of chemical reactions that similar compounds may not undergo as efficiently.